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Compound of Interest

Compound Name: MRE-269

Cat. No.: B1676813

Essential Safety and Handling Guide for MRE-
269

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of MRE-269
(also known as ACT-333679), the active metabolite of Selexipag. The following procedural
guidance is designed to answer key operational questions and ensure the safe management of
this compound in a laboratory setting.

Property Value

Chemical Formula C25H29N303

Molecular Weight 419.52 g/mol

Appearance Solid

CAS Number 475085-57-5

Storage (Stock Solution) -80°C for up to 2 years; -20°C for up to 1 year
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Hazard Identification and Personal Protective
Equipment (PPE)

There is conflicting information regarding the hazardous nature of MRE-269. While some
suppliers classify it as non-hazardous, others indicate that it is a reproductive toxin (Category
1B) with the potential to damage fertility or the unborn child. Therefore, it is imperative to
handle MRE-269 with a high degree of caution and to use appropriate personal protective
equipment at all times.

Recommended Personal Protective Equipment:

Equipment Specification

) Chemical-resistant gloves (e.qg., nitrile or
Hand Protection
neoprene).

Safety glasses with side-shields or goggles. A
Eye/Face Protection face shield may be necessary for splash

hazards.

) ) A lab coat or other protective clothing to prevent
Skin and Body Protection _
skin contact.

Use in a well-ventilated area. If dust or aerosols

may be generated, a NIOSH-approved
Respiratory Protection respirator is recommended. For spills or in

cases of inadequate ventilation, a self-contained

breathing apparatus may be necessary.

Operational Plan: Handling and Storage

Adherence to proper handling and storage protocols is essential for laboratory safety.
Handling Procedures:

e Engineering Controls: Handle MRE-269 in a well-ventilated laboratory, preferably within a
chemical fume hood, to minimize inhalation exposure.
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» Hygiene Measures: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke
in areas where MRE-269 is handled. Wash hands thoroughly after handling.

o Exposure Avoidance: Prevent the generation of dust and aerosols. Avoid prolonged or
repeated exposure.

Storage Procedures:
o Keep the container tightly sealed.
o Store in a locked, designated area.

» For long-term storage of stock solutions, store at -80°C for up to two years or at -20°C for up
to one year.

Emergency Procedures
First Aid Measures:

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek immediate medical attention.

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.

e Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

Accidental Release Measures:
In the event of a spill, follow these steps:

o Evacuate personnel from the immediate area.
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o Ensure adequate ventilation.

o Wear appropriate PPE, including respiratory protection, heavy rubber gloves, and rubber
boots.

e Prevent the formation of dust.

» Contain the spill and collect the material using an appropriate method (e.g., with an inert
absorbent material).

e Place the collected material into a sealed, labeled container for chemical waste disposal.
o Clean the spill area thoroughly.

Disposal Plan

Dispose of MRE-269 and any contaminated materials as hazardous waste.

o Waste Classification: Chemical waste generators must determine if a discarded chemical is
classified as hazardous waste according to local, state, and federal regulations.

o Disposal Method: Dispose of contents and containers at an approved waste disposal facility.
Do not allow the chemical to enter drains or waterways. It is highly recommended to consult
with a professional and licensed waste disposal service to ensure compliance with all
applicable regulations.

Experimental Workflow for Handling MRE-269
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Caption: Workflow for the safe handling of MRE-269 from preparation to disposal.

 To cite this document: BenchChem. [Personal protective equipment for handling MRE-269].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676813#personal-protective-equipment-for-
handling-mre-269]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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